4-(2-Formylthiophen-4-yl)-3-methylbenzoic acid, 95%

• IUPAC Name: 4-(5-formylthiophen-3-yl)-3-methylbenzoic acid
• InChI: InChI=1S/C13H10O3S/c1-8-4-9(13(15)16)2-3-12(8)10-5-11(6-14)17-7-10/h2-7H,1H3,(H,15,16)
• InChI Key: HSOYOZMNYMHUIG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)C(=O)O)C2=CSC(=C2)C=O
• Molecular Formula: C13H10O3S
• DSSTOX Substance ID: DTXSID30689463
• Molecular Weight: 246.28 g/mol
• CAS RN: 1261962-04-2

Description

4-(2-Formylthiophen-4-yl)-3-methylbenzoic acid, 95% (also known as 4-FMTB) is an organic compound consisting of an aromatic ring attached to an aliphatic side chain. It is a common chemical used in scientific research and has many applications. It is a versatile compound with a wide range of uses, from synthetic organic chemistry to biochemistry.

Scientific Research Applications

4-FMTB is used in many areas of scientific research, including synthetic organic chemistry, biochemistry, and pharmacology. It is used as a building block for synthesizing other compounds and as a reagent for the synthesis of polymers and other materials. In biochemistry, it is used to study enzyme-catalyzed reactions, such as the oxidation of proteins and carbohydrates. In pharmacology, it is used as an intermediate in the synthesis of drugs.

Mechanism of Action

The mechanism of action of 4-FMTB is not well understood. It is known that it acts as an inhibitor of certain enzymes, such as the enzymes involved in the oxidation of proteins and carbohydrates. It is also known to have some anti-bacterial and anti-fungal properties.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-FMTB are not well understood. Studies have shown that it has some anti-bacterial and anti-fungal properties. It has also been shown to inhibit the activity of certain enzymes, such as the enzymes involved in the oxidation of proteins and carbohydrates. In addition, it has been shown to have some anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

The advantages of using 4-FMTB for lab experiments are that it is a versatile compound with a wide range of uses. It can be used as a building block for synthesizing other compounds, as a reagent for the synthesis of polymers and other materials, and as an intermediate in the synthesis of drugs. Additionally, it has some anti-bacterial and anti-fungal properties. The main limitation of using 4-FMTB for lab experiments is that its mechanism of action is not well understood.

Future Directions

There are many potential future directions for 4-FMTB research. One potential direction is to further explore its mechanism of action and biochemical and physiological effects. Additionally, further studies could be conducted to explore its potential uses in drug synthesis and to assess its potential toxicity. Another potential direction is to explore its potential applications in other areas of scientific research, such as materials science and nanotechnology. Finally, further studies could be conducted to assess its potential as a therapeutic agent.

Synthesis Methods

4-FMTB can be synthesized by two main methods: a direct condensation reaction and a cross-coupling reaction. The direct condensation reaction involves combining 4-formylthiophenol and 3-methylbenzoic acid in the presence of an acid catalyst. This method has been used for the synthesis of 4-FMTB in the laboratory. The cross-coupling reaction involves combining 4-formylthiophenol and 3-methylbenzoic acid in the presence of a palladium catalyst. This method has been used to synthesize 4-FMTB on a larger scale.